Cas no 1234615-96-3 (3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid)

• Product Name: 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid
• CAS No: 1234615-96-3
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD18250412
• CID: 4564086
• PubChem ID: 40468300
• Update Time: 2025-08-05

3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(CBZ-AMINO)CYCLOBUTANECARBOXYLIC ACID
• 3-{[(Benzyloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid

• MDL： MFCD18250412
• Inchi： 1S/C13H15NO4/c15-12(16)10-6-11(7-10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)
• InChI Key： OBTCPLYMKZBZTO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(NC(OCC2=CC=CC=C2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Additional information on 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid

3-(Benzyloxycarbonylamino)cyclobutanecarboxylic Acid

The compound 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid (CAS No. 1234615-96-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a benzyloxycarbonyl (Cbz) group and an amino acid moiety. The Cbz group serves as a protecting group for the amino functionality, making it particularly useful in peptide synthesis and other organic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of cyclobutane derivatives in constructing complex molecular architectures. The cyclobutane ring in this compound is known for its strained geometry, which can impart unique electronic and steric properties to the molecule. These properties make it an attractive candidate for studying non-covalent interactions, such as hydrogen bonding and π-π stacking, which are critical in drug design and supramolecular chemistry.

In terms of synthesis, 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid can be prepared through a variety of methods, including ring-closing metathesis and organocatalytic processes. Researchers have demonstrated that the use of transition metal catalysts, such as ruthenium-based catalysts, can significantly enhance the efficiency of these reactions. Furthermore, the incorporation of the Cbz group allows for precise control over the reactivity of the amino acid moiety during subsequent chemical transformations.

The application of this compound extends beyond traditional organic synthesis. Recent studies have explored its potential as a building block in the construction of bioactive molecules, such as inhibitors for protein kinases and other enzymes. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a novel class of kinase targets, suggesting its utility in drug discovery pipelines.

In addition to its role in medicinal chemistry, 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid has also found applications in materials science. Its rigid structure and ability to form supramolecular assemblies make it an ideal candidate for designing stimuli-responsive materials. For example, researchers have utilized this compound to create self-healing polymers that exhibit remarkable mechanical properties under thermal or mechanical stimuli.

From an analytical standpoint, the characterization of this compound has benefited from advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. High-resolution mass spectrometry has enabled precise determination of its molecular formula and confirmation of its structural integrity. Meanwhile, NMR studies have provided insights into its conformational dynamics and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, the continued exploration of 3-(benzyloxycarbonylamino)cyclobutanecarboxylic acid is expected to yield new insights into its potential applications across diverse fields. Its unique combination of structural features positions it as a valuable tool for addressing challenges in drug discovery, materials science, and beyond.